Ethyl 4-(4,4-dimethyl-1-thioxo-4,5-dihydroisothiazolo[5,4-c]quinolin-2(1H)-yl)benzoate
Ethyl 4-(4,4-dimethyl-1-thioxo-4,5-dihydroisothiazolo[5,4-c]quinolin-2(1H)-yl)benzoate
Brand Name:
Vulcanchem
CAS No.:
332043-99-9
VCID:
VC0407095
InChI:
InChI=1S/C21H20N2O2S2/c1-4-25-20(24)13-9-11-14(12-10-13)23-19(26)17-15-7-5-6-8-16(15)22-21(2,3)18(17)27-23/h5-12,22H,4H2,1-3H3
SMILES:
CCOC(=O)C1=CC=C(C=C1)N2C(=S)C3=C(S2)C(NC4=CC=CC=C43)(C)C
Molecular Formula:
C21H20N2O2S2
Molecular Weight:
396.5g/mol
Ethyl 4-(4,4-dimethyl-1-thioxo-4,5-dihydroisothiazolo[5,4-c]quinolin-2(1H)-yl)benzoate
CAS No.: 332043-99-9
Main Products
VCID: VC0407095
Molecular Formula: C21H20N2O2S2
Molecular Weight: 396.5g/mol
CAS No. | 332043-99-9 |
---|---|
Product Name | Ethyl 4-(4,4-dimethyl-1-thioxo-4,5-dihydroisothiazolo[5,4-c]quinolin-2(1H)-yl)benzoate |
Molecular Formula | C21H20N2O2S2 |
Molecular Weight | 396.5g/mol |
IUPAC Name | ethyl 4-(4,4-dimethyl-1-sulfanylidene-5H-[1,2]thiazolo[5,4-c]quinolin-2-yl)benzoate |
Standard InChI | InChI=1S/C21H20N2O2S2/c1-4-25-20(24)13-9-11-14(12-10-13)23-19(26)17-15-7-5-6-8-16(15)22-21(2,3)18(17)27-23/h5-12,22H,4H2,1-3H3 |
Standard InChIKey | FXFHDAQGBPYIQA-UHFFFAOYSA-N |
SMILES | CCOC(=O)C1=CC=C(C=C1)N2C(=S)C3=C(S2)C(NC4=CC=CC=C43)(C)C |
Canonical SMILES | CCOC(=O)C1=CC=C(C=C1)N2C(=S)C3=C(S2)C(NC4=CC=CC=C43)(C)C |
PubChem Compound | 1724910 |
Last Modified | Nov 11 2021 |
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